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Compound of Interest

Compound Name:
2,5-Dibromothiazole-4-

carboxamide

Cat. No.: B12093728

Get Quote

CAS Number: 1204296-20-7 Formula: C₄H₂Br₂N₂OS Molecular Weight: 285.94 g/mol

SMILES:NC(=O)c1c(Br)sc(Br)n1[1]

Executive Summary & Compound Profile
For Researchers & Process Chemists: 2,5-Dibromothiazole-4-carboxamide is a specialized

heterocyclic building block used primarily in the synthesis of pharmaceutical candidates,

including Survival Motor Neuron (SMN) protein modulators. Its utility lies in the differential

reactivity of the bromine atoms at the C2 and C5 positions, allowing for sequential

functionalization.

However, this utility introduces specific safety and stability concerns. Unlike simple aromatics,

the electron-deficient thiazole ring renders the C2-bromine susceptible to nucleophilic

displacement, potentially creating reactive intermediates in vivo or in waste streams. This guide

bridges the gap between a standard Safety Data Sheet (SDS) and practical laboratory

application.

Physical Properties (Experimental & Predicted)
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Property Value / Description Source/Note

Appearance
White to off-white/pale yellow

solid

Analogous to 2,5-

dibromothiazole [1]

Melting Point >135°C (Predicted)
Amide H-bonding increases

MP relative to ester analogs [2]

Solubility
DMSO, DMF, Methanol

(Moderate); Water (Low)
Lipophilic scaffold

Reactivity
Susceptible to Pd-catalyzed

coupling and SNAr

C2-Br is labile; C5-Br requires

activation

Hazard Identification & Risk Assessment (GHS)
Standard SDS classifications often default to "General Irritant" for R&D compounds. Below is

the enhanced assessment based on structural activity relationships (SAR).

Core Hazards
H315 (Skin Irritation): High. Halogenated thiazoles can act as alkylating-like agents under

physiological conditions.

H319 (Eye Irritation): High. Fine dusts from amide crystallization are mechanically and

chemically irritating.

H335 (Respiratory Irritation): Moderate. Inhalation of dust during weighing is the primary

exposure vector.

The "Hidden" Hazard: Hydrolysis & Decomposition
Upon thermal decomposition or contact with strong acids/bases, this compound releases toxic

fumes:

Hydrogen Bromide (HBr): Corrosive gas.

Sulfur Oxides (SOₓ): Respiratory irritant.
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Nitrogen Oxides (NOₓ): Pulmonary edema risk.

Critical Insight: The presence of the carboxamide group (-CONH2) adjacent to the C5-bromide

creates a steric and electronic environment that may accelerate hydrolysis under basic

conditions, releasing ammonia and the corresponding acid.

Handling & Exposure Control Protocol
Standard "wear gloves" advice is insufficient.[2] Follow this logic for barrier selection.

Engineering Controls
Solid State: All weighing of powders >10 mg must occur inside a fume hood or powder

enclosure. Static electricity can disperse this fine powder; use an anti-static gun if available.

Solution State: Once dissolved in DMSO/DMF, the inhalation risk drops, but skin permeation

risk increases due to the solvent's carrier effect.

Personal Protective Equipment (PPE) Matrix
Gloves: Nitrile (0.11 mm) is sufficient for incidental contact with the solid. Double-gloving

(Laminate/PE under Nitrile) is required if dissolved in penetrating solvents like DMF.

Respiratory: If working outside a hood (not recommended), a P95/P3 half-mask is

mandatory.

Workflow Visualization
The following diagram outlines the decision logic for handling and disposal, ensuring

containment of the brominated species.
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Start: Handling 2,5-Dibromothiazole-4-carboxamide State of Matter?

Solid / Powder

Solution (DMSO/DMF)

Weigh in Fume Hood
(Anti-static precautions)

Dissolve: Use Double Gloves
(Solvent Carrier Risk)

Reaction / Synthesis Waste Stream Analysis

High Halogen Waste
(Do NOT mix with oxidizers)Organic Phase

Aqueous Waste
(Check pH -> Neutralize)

Aqueous Phase

Click to download full resolution via product page

Caption: Operational workflow for handling brominated thiazoles, emphasizing the shift in risk

from inhalation (solid) to permeation (solution).

Emergency Response & Stability
This section replaces generic advice with chemically specific countermeasures.

Firefighting Measures
Media: Dry chemical, CO₂, or alcohol-resistant foam. Do NOT use high-volume water jets;

this may spread the halogenated material into drains.

Combustion Products: The high bromine content (two atoms per molecule) acts as a flame

retardant to some degree, but once burning, it generates dense, toxic HBr vapors.

Tactical Response: Firefighters must wear SCBA. Downwind evacuation is required if >100g

is involved in fire due to SOₓ/HBr plume.

Accidental Release (Spill)
Solid Spill: Do not dry sweep. Dampen with inert oil or cover with a damp pad to prevent dust

generation, then scoop into a waste container.

Solution Spill: Absorb with vermiculite or sand. Do not use sawdust (combustible).

Decontamination: Wipe surfaces with a dilute solution of Sodium Thiosulfate (10% aq) to

quench any potential free bromine or reactive bromides, followed by a detergent wash.

Stability & Reactivity Profile
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Incompatible Materials: Strong oxidizing agents, strong bases (hydrolysis of amide),

reducing agents (de-bromination).

Storage Conditions: Keep at 2-8°C (Refrigerate). Store under inert gas (Argon/Nitrogen) if

possible to prevent slow hydrolysis of the C-Br bonds by atmospheric moisture.

Toxicological & Ecological Context
Data inferred from thiazole analogs (Read-Across).

Acute Toxicity
Oral: Likely Harmful (Category 4). Analogs like 2-aminothiazole show LD50 values in the

range of 400-1000 mg/kg.

Sensitization: Brominated heterocycles are potential skin sensitizers. Repeated exposure

may lead to allergic dermatitis.

Environmental Fate
Aquatic Toxicity: High. Halogenated thiazoles are poorly biodegradable and toxic to aquatic

life (WGK 3).

Persistence: The C-Br bond is stable to hydrolysis in neutral water but photolytically

unstable. Prevent entry into waterways.

Synthesis & Application Context
Why this SDS matters for your reaction.

The 2,5-dibromo substitution pattern is the defining feature of this molecule.

C2-Position: Highly activated for Nucleophilic Aromatic Substitution (SNAr).

C5-Position: Preferred site for Lithium-Halogen exchange or Suzuki coupling under

controlled conditions.

Safety Note on Reactions: When performing Lithium-Halogen exchange at the C5 position,

ensure the temperature is strictly controlled (<-70°C). Runaway exotherms have been reported
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with similar di-halogenated heterocycles when lithiated species disproportionate.

2,5-Dibromothiazole-4-carboxamide

C2-Bromine
(Labile / Electrophilic)

C5-Bromine
(Stable / Sterically Hindered)

Risk: Unintended SNAr
with Nucleophiles (amines/thiols)

Risk: Requires Metal Catalyst
(Pd/Li) -> Heavy Metal Waste

Click to download full resolution via product page

Caption: Reactivity map highlighting the distinct safety risks associated with the two bromine

positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. Buy Methyl 2,5-dibromothiazole-4-carboxylate | 914347-25-4 [smolecule.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12093728/docs?utm_src=pdf-body-img#technical-guide-sds-interpretation-2-5-dibromothiazole-4-carboxamide
https://www.sigmaaldrich.com/TW/zh/product/aldrich/524182
https://www.sigmaaldrich.com/JP/ja/product/aldrich/524182
https://pubchem.ncbi.nlm.nih.gov/
https://efsa.onlinelibrary.wiley.com/
https://www.benchchem.com/product/b12093728?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1204296-20-7.html
https://www.smolecule.com/products/s859956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2,5-二溴噻唑 97% | Sigma-Aldrich [sigmaaldrich.com]

4. 2,5-ジブロモチアゾール 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide & SDS Interpretation: 2,5-
Dibromothiazole-4-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12093728/docs#technical-guide-sds-interpretation-2-
5-dibromothiazole-4-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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